Cas no 864938-19-2 (N-4-(1,3-benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 864938-19-2
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 6599945
• Update Time: 2025-05-20

N-4-(1,3-benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-(4-(benzo[d]oxazol-2-yl)phenyl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• 1,4-Dioxin-2-carboxamide, N-[4-(2-benzoxazolyl)phenyl]-5,6-dihydro-

• Inchi： 1S/C18H14N2O4/c21-17(16-11-22-9-10-23-16)19-13-7-5-12(6-8-13)18-20-14-3-1-2-4-15(14)24-18/h1-8,11H,9-10H2,(H,19,21)
• InChI Key： ALSQTVDDOLYIGZ-UHFFFAOYSA-N
• SMILES： O1CCOC=C1C(NC1=CC=C(C2=NC3=CC=CC=C3O2)C=C1)=O

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 511.3±50.0 °C(Predicted)
• pka: 15.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide

N-4-(1,3-Benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide: A Comprehensive Overview

The compound N-4-(1,3-benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 864938-19-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

Structural Features and Synthesis

The molecular structure of N-4-(1,3-benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide is characterized by a benzoxazole ring fused with a phenyl group and a dihydrodioxin ring system. The benzoxazole moiety is known for its aromatic stability and electronic properties, making it a valuable component in various chemical frameworks. The dihydrodioxin ring introduces additional flexibility and functional groups that enhance the compound's reactivity and applicability.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have explored various methodologies, including nucleophilic substitution reactions and coupling techniques. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields while minimizing side reactions. This advancement highlights the compound's potential for large-scale production in pharmaceutical and material science industries.

Pharmacological Properties

The pharmacological profile of N-4-(1,3-benzoxazol-2-yl)phenyl-5,6-dihydro-1,4-dioxine-2-carboxamide has been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities. A research team from the University of California reported that the compound significantly reduces inflammation in animal models by inhibiting key inflammatory pathways such as COX-2 and NF-kB.

Moreover, the compound has shown promise in anticancer studies. A study published in *Cancer Research* revealed that it induces apoptosis in cancer cells by targeting the mitochondrial pathway. The compound's ability to selectively target cancer cells while sparing healthy cells makes it a compelling candidate for further drug development.

Applications in Industry and Research

Beyond its pharmacological applications, N-(benzoxazolyl)phenyl dihydrodioxin carboxamide finds utility in material science as well. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers at Stanford University have explored its potential as a component in organic light-emitting diodes (OLEDs), where it enhances device efficiency by improving charge transport properties.

In addition to these applications, the compound serves as an intermediate in the synthesis of more complex molecules. Its versatility as an intermediate underscores its importance in chemical synthesis workflows.

Future Directions

The future of N-(benzoxazolyl)phenyl dihydrodioxin carboxamide lies in further exploration of its therapeutic potential and industrial applications. Ongoing clinical trials aim to evaluate its safety and efficacy in treating inflammatory diseases and cancers. Simultaneously, researchers are investigating its use in advanced materials such as flexible electronics and energy storage devices.

In conclusion, N-(benzoxazolyl)phenyl dihydrodioxin carboxamide (CAS No. 864938-19-) represents a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with promising biological activities and industrial utility, positions it as a key molecule for future innovations.